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Compound of Interest

Compound Name:
2-(4-fluoro-3-

methylphenoxy)acetic acid

CAS No.: 4456-56-8

Cat. No.: B6152193

Get Quote

Technical Monograph: (4-Fluoro-3-
methylphenoxy)acetic Acid
Pharmacophore Analysis, Synthetic Protocols, and
Cheminformatics Data
Chemical Identity & Digital Representation
Precise digital representation is the bedrock of modern cheminformatics. For (4-fluoro-3-

methylphenoxy)acetic acid, the following identifiers are critical for database integration and

High-Throughput Screening (HTS) library management.
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Identifier Type Data String / Value Notes

Chemical Name
(4-fluoro-3-

methylphenoxy)acetic acid
IUPAC standard

Common Name
2-(4-Fluoro-3-

methylphenoxy)acetic acid
Often used in vendor catalogs

CAS Registry Number 4456-56-8 Primary verification key

Canonical SMILES Cc1cc(OCC(=O)O)ccc1F
Standardized for database

storage

Isomeric SMILES Cc1cc(OCC(=O)O)ccc1F No chiral centers present

InChI String

InChI=1S/C9H9FO3/c1-6-4-

7(2-3-8(6)12)13-5-9(10)11/h2-

4H,5H2,1H3,(H,10,11)

Layered chemical identifier

InChIKey
KDKXQTYZPYTGAL-

UHFFFAOYSA-N

Hashed identifier for rapid

lookup

Molecular Formula C9H9FO3 MW: 184.16 g/mol

Cheminformatics Integration
In drug discovery pipelines, this molecule is frequently encoded as a "scaffold" or "building

block." The SMILES string Cc1cc(OCC(=O)O)ccc1F should be used for substructure

searching. The specific substitution pattern (3-methyl, 4-fluoro) is electronically significant:

Fluorine (C4): Acts as a metabolic blocker, preventing para-hydroxylation by cytochrome

P450 enzymes, thereby extending half-life (

).

Methyl (C3): Provides steric bulk to lock the conformation of the phenoxy ether linkage,

potentially increasing selectivity for receptor pockets (e.g., PPAR

or CRTH2).
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Physicochemical Profile & SAR Logic
Understanding the physical properties is essential for predicting the molecule's behavior in

biological assays (ADME profile).

Property Value (Predicted/Exp) Implication for Drug Design

LogP (Lipophilicity) ~2.31
Optimal for oral bioavailability

(Lipinski's Rule of 5 compliant).

pKa (Acid) ~3.1 - 3.5

Exists as a carboxylate anion

at physiological pH (7.4),

facilitating electrostatic

interactions.

H-Bond Donors 1 (Carboxylic -OH)
Critical for receptor binding

(e.g., Arg/Lys residues).

H-Bond Acceptors
3 (Ether O, Carbonyl O,

Hydroxyl O)

Allows for versatile hydrogen

bonding networks.

TPSA 46.53 Å²
Suggests good membrane

permeability (<140 Å²).

Structure-Activity Relationship (SAR) Diagram
The following diagram illustrates the pharmacophoric features of the molecule using Graphviz.
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Click to download full resolution via product page

Figure 1: Pharmacophore mapping of the (4-fluoro-3-methylphenoxy)acetic acid scaffold,

highlighting key interaction points for receptor binding.

Synthetic Protocol (Williamson Ether Synthesis)
The most robust method for synthesizing this compound is the alkylation of 4-fluoro-3-

methylphenol with a haloacetic acid derivative. This protocol is designed for scalability and

purity.

Reagents & Stoichiometry[3]
Substrate: 4-Fluoro-3-methylphenol (1.0 equiv)

Alkylating Agent: Ethyl bromoacetate or Chloroacetic acid (1.1 equiv)

Base: Potassium Carbonate (

) or Sodium Hydride (NaH) (1.5 - 2.0 equiv)

Solvent: Acetone (reflux) or DMF (room temp to

C)

Step-by-Step Methodology
Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-fluoro-3-

methylphenol (10 mmol) in anhydrous Acetone (50 mL). Add anhydrous

(20 mmol). Stir at room temperature for 30 minutes to form the phenoxide anion.

Expert Insight: Using

in acetone is milder than NaH/DMF and avoids the risk of over-alkylation or harsh
exotherms.

Alkylation: Add Ethyl bromoacetate (11 mmol) dropwise to the suspension.

Reflux: Heat the mixture to reflux (
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C) for 4-6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 4:1) or LC-MS. The
starting phenol spot should disappear.

Workup: Cool to room temperature. Filter off the inorganic salts (

, excess

). Concentrate the filtrate under reduced pressure to yield the ester intermediate.[1]

Hydrolysis: Dissolve the crude ester in a 1:1 mixture of THF and 1M NaOH (aq). Stir at room

temperature for 2 hours.

Isolation: Acidify the mixture to pH ~2 using 1M HCl. The product, (4-fluoro-3-

methylphenoxy)acetic acid, will precipitate or can be extracted with Ethyl Acetate.

Purification: Recrystallize from Ethanol/Water or Hexane/EtOAc if necessary.

Synthesis Workflow Diagram
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Figure 2: Step-wise synthetic pathway from phenol precursor to final acid product via

Williamson Ether Synthesis.

Analytical Validation
To ensure scientific integrity, the synthesized compound must be validated using the following

analytical markers.
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1H NMR (400 MHz, DMSO-d6):

12.90 (s, 1H, -COOH)

7.10 (t, 1H, Ar-H, C5)

6.85 (dd, 1H, Ar-H, C6)

6.75 (m, 1H, Ar-H, C2)

4.65 (s, 2H, -OCH2-)

2.20 (s, 3H, -CH3)

Note: The coupling constants (

) for the aromatic protons will reflect the F-H coupling (typically

Hz).

LC-MS:

Ionization Mode: ESI- (Negative mode is preferred for carboxylic acids).

Expected Mass:

Da.

Applications in Drug Discovery
This specific scaffold is highly relevant in two primary therapeutic areas:

CRTH2 Antagonists: The phenoxyacetic acid moiety mimics the PGD2 headgroup, making it

a critical building block for developing antagonists for the Chemoattractant Receptor-

homologous molecule expressed on Th2 cells (CRTH2), used in asthma and allergic rhinitis

research [1].

PPAR Agonists: The structure shares homology with fibrates (e.g., clofibric acid derivatives).

The acid headgroup binds to the Tyr/His residues in the PPAR binding pocket, while the

hydrophobic tail (fluoro-methyl-phenyl) occupies the lipophilic pocket [2].
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binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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